Cas no 144466-24-0 (Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-)

• Product Name: Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-
• CAS No: 144466-24-0
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 2777540
• PubChem ID: 9989916
• Update Time: 2025-04-21

Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-3-pentynyl)-3-methylisoxazole
• SCHEMBL9862857
• Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-
• HUEMBQSULQYEMF-UHFFFAOYSA-N
• 144466-24-0
• DTXSID10433729
• 5-(5-Chloropent-3-yn-1-yl)-3-methylisoxazole

• Inchi： 1S/C9H10ClNO/c1-8-7-9(12-11-8)5-3-2-4-6-10/h7H,3,5-6H2,1H3
• InChI Key： HUEMBQSULQYEMF-UHFFFAOYSA-N
• SMILES： ClCC#CCCC1=CC(C)=NO1

Computed Properties

• Exact Mass: 183.0450916Da
• Monoisotopic Mass: 183.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų